Cas no 20872-10-0 (3-(3-aminophenyl)aniline:dihydrochloride)

3-(3-Aminophenyl)aniline dihydrochloride is a high-purity aromatic diamine compound, primarily utilized as an intermediate in organic synthesis and polymer chemistry. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s bifunctional amine groups make it valuable for applications such as polyimide and epoxy resin production, where it serves as a crosslinking agent or curing agent. Its rigid aromatic structure contributes to thermal and mechanical stability in derived materials. Suitable for research and industrial use, this reagent is characterized by consistent quality and reactivity, making it a reliable choice for advanced material development and specialty chemical synthesis.
3-(3-aminophenyl)aniline:dihydrochloride structure
20872-10-0 structure
Product name:3-(3-aminophenyl)aniline:dihydrochloride
CAS No:20872-10-0
MF:C12H14Cl2N2
MW:257.158960819244
MDL:MFCD00453924
CID:5163963

3-(3-aminophenyl)aniline:dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(3-aminophenyl)aniline:dihydrochloride
    • MDL: MFCD00453924
    • Inchi: 1S/C12H12N2.2ClH/c13-11-5-1-3-9(7-11)10-4-2-6-12(14)8-10;;/h1-8H,13-14H2;2*1H
    • InChI Key: SRGJSDCRERCLMU-UHFFFAOYSA-N
    • SMILES: NC1=CC=CC(C2=CC=CC(N)=C2)=C1.[H]Cl.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1

3-(3-aminophenyl)aniline:dihydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB405697-500 mg
1,1'-Biphenyl-3,3'-diamine dihydrochloride; 95%
20872-10-0
500MG
€165.80 2023-03-11
abcr
AB405697-1 g
1,1'-Biphenyl-3,3'-diamine dihydrochloride; 95%
20872-10-0
1g
€197.30 2023-03-11
abcr
AB405697-5 g
1,1'-Biphenyl-3,3'-diamine dihydrochloride; 95%
20872-10-0
5g
€456.10 2023-03-11
abcr
AB405697-5g
1,1'-Biphenyl-3,3'-diamine dihydrochloride, 95%; .
20872-10-0 95%
5g
€445.00 2024-07-23
abcr
AB405697-10g
1,1'-Biphenyl-3,3'-diamine dihydrochloride, 95%; .
20872-10-0 95%
10g
€749.00 2024-07-23
abcr
AB405697-10 g
1,1'-Biphenyl-3,3'-diamine dihydrochloride; 95%
20872-10-0
10g
€773.40 2023-03-11
abcr
AB405697-500mg
1,1'-Biphenyl-3,3'-diamine dihydrochloride, 95%; .
20872-10-0 95%
500mg
€173.00 2024-07-23
abcr
AB405697-25g
1,1'-Biphenyl-3,3'-diamine dihydrochloride, 95%; .
20872-10-0 95%
25g
€1477.00 2024-07-23
abcr
AB405697-1g
1,1'-Biphenyl-3,3'-diamine dihydrochloride, 95%; .
20872-10-0 95%
1g
€197.00 2024-07-23

Additional information on 3-(3-aminophenyl)aniline:dihydrochloride

Comprehensive Guide to 3-(3-Aminophenyl)aniline Dihydrochloride (CAS 20872-10-0): Properties, Applications, and Market Insights

3-(3-Aminophenyl)aniline dihydrochloride (CAS 20872-10-0) is a specialized aromatic amine compound that has garnered significant attention in pharmaceutical and material science research. As researchers increasingly seek high-purity amine derivatives for drug development and advanced material synthesis, this compound has emerged as a valuable building block. The dihydrochloride salt form offers improved stability and solubility compared to the free base, making it particularly useful in laboratory applications.

The molecular structure of 3-(3-aminophenyl)aniline features two aromatic rings connected with an amine linkage, creating a versatile scaffold for further chemical modifications. This structural characteristic makes it valuable for creating polymeric materials, pharmaceutical intermediates, and organic electronic components. Recent studies in conductive polymers and OLED materials have particularly highlighted the potential of such diamino aromatic compounds.

In pharmaceutical applications, 3-(3-aminophenyl)aniline dihydrochloride serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its dual amine functionality allows for the creation of complex molecular architectures found in several therapeutic agents. The compound's purity and stability, ensured by the dihydrochloride salt form, make it particularly valuable for GMP-compliant pharmaceutical synthesis.

The material science field has shown growing interest in CAS 20872-10-0 for developing advanced polymers with unique electronic and mechanical properties. Researchers are exploring its use in creating high-performance polyimides and thermosetting resins, especially for applications requiring thermal stability and dielectric properties. These materials find applications in aerospace, electronics, and automotive industries.

From a synthetic chemistry perspective, 3-(3-aminophenyl)aniline dihydrochloride offers several advantages. The hydrochloride salt form enhances the compound's shelf life and reduces sensitivity to oxidation, addressing common challenges with aromatic amines. This characteristic makes it particularly valuable for long-term storage and international shipping in research and industrial settings.

Recent market analysis indicates growing demand for high-purity aromatic amines like 3-(3-aminophenyl)aniline dihydrochloride, driven by expansion in pharmaceutical R&D and specialty materials development. The compound's availability in various purity grades (from technical to HPLC grade) allows for flexible application across different industries. Suppliers are increasingly offering customized packaging solutions to meet diverse research and production needs.

Quality control of CAS 20872-10-0 typically involves advanced analytical techniques including HPLC analysis, spectroscopic characterization, and elemental analysis. These rigorous quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical and advanced material applications. Proper handling and storage recommendations include protection from moisture and storage in cool, dry conditions to maintain stability.

Environmental and safety considerations for 3-(3-aminophenyl)aniline dihydrochloride follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Waste disposal should comply with local regulations for organic amine compounds.

The future research directions for 3-(3-aminophenyl)aniline dihydrochloride appear promising, with ongoing investigations into its potential in organic electronics, catalysis, and bioconjugation chemistry. Its structural features make it a candidate for developing novel fluorescent probes and molecular sensors, areas that are receiving increased attention in biochemical research.

For researchers sourcing 3-(3-aminophenyl)aniline dihydrochloride, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. Many suppliers now provide detailed certificates of analysis and material safety data sheets to facilitate regulatory compliance and research reproducibility.

In conclusion, 3-(3-aminophenyl)aniline dihydrochloride (CAS 20872-10-0) represents a versatile and valuable chemical building block with wide-ranging applications in pharmaceutical development and advanced materials science. Its unique structural features and improved stability in the dihydrochloride form make it particularly useful for demanding synthetic applications. As research in these fields continues to advance, the importance of high-quality aromatic amine intermediates like this compound is expected to grow correspondingly.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:20872-10-0)3-(3-aminophenyl)aniline:dihydrochloride
A1178507
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):264.0/444.0/875.0